Cas no 13733-50-1 (ethyl 2-(4-tert-butylcyclohexylidene)acetate)

ethyl 2-(4-tert-butylcyclohexylidene)acetate structure
13733-50-1 structure
Product Name:ethyl 2-(4-tert-butylcyclohexylidene)acetate
CAS No:13733-50-1
Molecular Formula:C14H24O2
Molecular Weight:224.339
CID:3716162
PubChem ID:10857107

ethyl 2-(4-tert-butylcyclohexylidene)acetate Properties

Names and Identifiers

    • Acetic acid, [4-(1,1-dimethylethyl)cyclohexylidene]-, ethyl ester
    • Acetic acid, 2-[4-(1,1-dimethylethyl)cyclohexylidene]-, ethyl ester
    • ethyl 2-(4-tert-butylcyclohexylidene)acetate
    • 13733-50-1
    • Z1424782013
    • AKOS033332140
    • EN300-1455294
    • Ethyl 2-(4-tert-butylcyclohexylidene)acetate
    • Ethyl2-(4-tert-butylcyclohexylidene)acetate
    • InChIKey: NXNGYYSCLPLLEC-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H24O2/c1-5-16-13(15)10-11-6-8-12(9-7-11)14(2,3)4/h10,12H,5-9H2,1-4H3

Computed Properties

  • Exact Mass: 224.177630004Da
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 224.177630004Da
  • Heavy Atom Count: 16
  • Complexity: 261
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

ethyl 2-(4-tert-butylcyclohexylidene)acetate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1455294-0.05g
ethyl 2-(4-tert-butylcyclohexylidene)acetate
13733-50-1
0.05g
$851.0
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01001363-1g
Ethyl 2-(4-tert-butylcyclohexylidene)acetate
13733-50-1 95%
1g
¥4991.0

ethyl 2-(4-tert-butylcyclohexylidene)acetate Related Literature

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